Ruthenium(III) chloride trihydrate

Specification

• CAS No.: 13815-94-6
• Molecular Formula: Cl3H2ORu
• Molecular Weight: 225.4 g/mol
• IUPAC Name: ruthenium(3+);trichloride;hydrate
• Standard InChI: InChI=1S/3ClH.H2O.Ru/h3*1H;1H2;/q;;;;+3/p-3
• Standard InChI Key: BIXNGBXQRRXPLM-UHFFFAOYSA-K
• SMILES: O.O.O.Cl[Ru](Cl)Cl
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Ru+3]

Introduction

Ruthenium(III) chloride trihydrate, with the chemical formula RuCl₃·3H₂O, is a dark brown or black crystalline solid commonly used as a starting material in ruthenium chemistry. It is highly soluble in water and exhibits hygroscopic properties, making it challenging to store without moisture absorption. This compound plays a crucial role in various scientific applications due to its versatile chemical properties.

Preparation Methods

The preparation of ruthenium(III) chloride trihydrate typically involves several methods:

• Direct Chlorination: Anhydrous ruthenium(III) chloride is prepared by heating powdered ruthenium metal with chlorine gas at high temperatures (around 700°C). The trihydrate form is obtained by dissolving this anhydrous compound in water.

• Reduction of Ruthenium(VIII) Oxide: Another method involves reducing ruthenium(VIII) oxide in hydrochloric acid solution.

• Industrial Production: Industrially, it is produced by dissolving ruthenium oxides in hydrochloric acid followed by recrystallization to obtain the hydrated salt.

Applications

Ruthenium(III) chloride trihydrate has diverse applications across several fields:

Catalysis

• It serves as an effective catalyst for various organic transformations, enhancing reaction rates and selectivity.

• Used for hydrogenation, oxidation reactions, and hydroamidation processes.

Electrochemistry

• Employed in electrochemical applications such as fuel cells due to its excellent conductivity.

• Enhances efficiency and performance of sensors.

Material Science

• Acts as a precursor for synthesizing ruthenium nanoparticles used in electronics.

• Involved in developing thin films crucial for photonics applications.

Biomedical Applications

• Shows promise as anticancer agents due to their ability to bind DNA.

• Potential use includes drug development and delivery systems particularly targeting cancer therapy.

Surface Coating

• Utilized for producing specialized coatings that enhance durability on substrates used across automotive and aerospace industries.

Research Findings

Recent studies highlight its role as a precursor for homogeneous and heterogeneous catalysts involved in numerous organic transformations:

Key Reactions:

• Hydroamidation of terminal alkynes using this compound facilitates efficient synthesis pathways under controlled conditions.

• Hydrolysis reactions are catalyzed efficiently with compounds like sodium periodate.